3-[butyl(methyl)amino]-N-(3-methoxyphenyl)propanamide

• Molecular Formula: C15H24N2O2
• Molecular Weight: 264.36 g/mol
• IUPAC Name: 3-[butyl(methyl)amino]-N-(3-methoxyphenyl)propanamide
• InChI: InChI=1S/C15H24N2O2/c1-4-5-10-17(2)11-9-15(18)16-13-7-6-8-14(12-13)19-3/h6-8,12H,4-5,9-11H2,1-3H3,(H,16,18)
• InChI Key: DKMATSZDZZFPNC-UHFFFAOYSA-N
• SMILES: CCCCN(C)CCC(=O)NC1=CC(=CC=C1)OC

Description

3-[Butyl(methyl)amino]-N-(3-methoxyphenyl)propanamide, also known as Bupropion, is a drug used for the treatment of depression, smoking cessation, and attention deficit hyperactivity disorder (ADHD). It is a substituted cathinone and a norepinephrine-dopamine reuptake inhibitor (NDRI) that helps to increase the levels of dopamine and norepinephrine in the brain.

Mechanism of Action

3-[butyl(methyl)amino]-N-(3-methoxyphenyl)propanamide works by inhibiting the reuptake of dopamine and norepinephrine, which are neurotransmitters involved in mood regulation, reward, and attention. This leads to an increase in the levels of these neurotransmitters in the brain, which can improve mood, reduce cravings, and enhance cognitive function.
Biochemical and Physiological Effects:
3-[butyl(methyl)amino]-N-(3-methoxyphenyl)propanamide has been shown to have several biochemical and physiological effects. It can increase the levels of dopamine and norepinephrine in the brain, which can improve mood and cognitive function. It can also reduce the levels of the stress hormone cortisol, which is associated with depression and anxiety. 3-[butyl(methyl)amino]-N-(3-methoxyphenyl)propanamide has also been shown to have anti-inflammatory effects, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

3-[butyl(methyl)amino]-N-(3-methoxyphenyl)propanamide has several advantages for lab experiments. It is a well-established drug with a known mechanism of action, making it a useful tool for studying the neurobiology of mood disorders and addiction. It is also relatively easy to administer and has a low risk of abuse. However, 3-[butyl(methyl)amino]-N-(3-methoxyphenyl)propanamide has some limitations for lab experiments. It can have variable effects on different individuals, and its effects can be influenced by factors such as age, sex, and genetics. It can also have side effects, such as seizures, which can limit its use in certain populations.

Future Directions

There are several future directions for the research on 3-[butyl(methyl)amino]-N-(3-methoxyphenyl)propanamide. One area of interest is the development of new formulations and delivery methods that can improve its efficacy and reduce its side effects. Another area of interest is the investigation of its effects on other psychiatric and neurological disorders, such as post-traumatic stress disorder and Alzheimer's disease. Additionally, there is a need for further research on the molecular and cellular mechanisms underlying its therapeutic effects.

Synthesis Methods

3-[butyl(methyl)amino]-N-(3-methoxyphenyl)propanamide is synthesized by the reaction of 3-chloro-N-tert-butyl-β-nitrostyrene with methylamine, followed by reduction with lithium aluminum hydride and subsequent reaction with 3-methoxyphenylacetic acid. The final product is obtained after purification and isolation.

Scientific Research Applications

3-[butyl(methyl)amino]-N-(3-methoxyphenyl)propanamide has been extensively studied for its therapeutic effects on depression, smoking cessation, and ADHD. It has also shown potential for the treatment of other psychiatric disorders, such as bipolar disorder and anxiety disorders. In addition, 3-[butyl(methyl)amino]-N-(3-methoxyphenyl)propanamide has been investigated for its potential use in the treatment of obesity, neuropathic pain, and sexual dysfunction.